5-(4-Fluorobenzyl)-1,3,4-thiadiazol-2-amine
Overview
Description
The compound “5-(4-Fluorobenzyl)-1,3,4-thiadiazol-2-amine” is a derivative of thiadiazole, which is a heterocyclic compound containing nitrogen, sulfur, and carbon atoms . The 4-Fluorobenzyl group is a common moiety in medicinal chemistry, known for its ability to enhance the biological activity of various compounds .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, similar compounds have been synthesized through various methods. For instance, a method for the synthesis of a similar compound, “8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one” has been developed .Molecular Structure Analysis
The molecular structure of “this compound” would likely be determined by techniques such as X-ray crystallography, as has been done for similar compounds .Chemical Reactions Analysis
The chemical reactions involving “this compound” would likely depend on the specific conditions and reactants present. A study on a similar compound, “8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one”, provides some insight into potential reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would likely be similar to those of its components. For example, 4-Fluorobenzylamine is a liquid at room temperature .Scientific Research Applications
Diuretic Activity
1,3,4-Thiadiazole derivatives have been studied for their potential diuretic properties. Research involving 5-membered heterocyclic ring systems, like the 1,3,4-thiadiazole nucleus, which contains two nitrogen and one sulfur atom, has shown promising results in the search for new diuretic agents. Substituted 1,3,4-thiadiazoles were synthesized, and their diuretic activity was evaluated on Swiss albino mice by measuring urine volume and electrolyte excretion. The findings indicated that all compounds exhibited diuretic activity, with 5-methyl derivatives showing significant activity compared to other derivatives (Ergena, Rajeshwar, & Solomon, 2022).
Anticonvulsant Activity
A series of thiadiazole derivatives, including 7-alkoxy-4H-[1,2,4]triazolo[4,3-d]benzo[b][1,4]thiazine derivatives, were synthesized and evaluated for their anticonvulsant activity. These compounds were tested using maximal electroshock (MES) tests in mice, and among the synthesized compounds, some showed significant anticonvulsant activity with lower neurotoxicity compared to reference drugs. This indicates the potential use of thiadiazole derivatives in treating convulsions (Zhang et al., 2010).
Therapeutic Potential in Binge Eating
Compounds structurally related to thiadiazole, like GSK1059865, have been studied for their therapeutic potential in compulsive food consumption and binge eating models in female rats. These studies aim to understand the role of specific receptors and neural mechanisms in compulsive eating behaviors, suggesting a potential pathway for developing pharmacological treatments for eating disorders with a compulsive component (Piccoli et al., 2012).
Potential Antidepressant Activity
Research on derivatives like 5-(4-dimethylaminobenzyl)imidazolidine-2,4-dione, related to the thiadiazole structure, has demonstrated potential antidepressant activity. Studies in mice indicated significant activity in antidepressant testing, suggesting a different mechanism of action from traditional antidepressants, which could open pathways for new therapeutic approaches (Wessels, Schwan, & Pong, 1980).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors and enzymes, which could provide a basis for further investigation .
Mode of Action
It’s known that similar compounds can bind to their targets and induce changes that lead to their biological effects
Biochemical Pathways
Related compounds have been shown to influence various biological pathways, suggesting that this compound may have similar effects .
Pharmacokinetics
Similar compounds have been shown to have varying degrees of bioavailability, influenced by factors such as solubility, stability, and the presence of transport proteins .
Result of Action
Related compounds have been shown to have various biological activities, suggesting that this compound may have similar effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 5-(4-Fluorobenzyl)-1,3,4-thiadiazol-2-amine. For instance, factors such as pH, temperature, and light exposure can affect the compound’s stability and activity .
Safety and Hazards
Properties
IUPAC Name |
5-[(4-fluorophenyl)methyl]-1,3,4-thiadiazol-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FN3S/c10-7-3-1-6(2-4-7)5-8-12-13-9(11)14-8/h1-4H,5H2,(H2,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHFWYSOJZBOIDC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC2=NN=C(S2)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FN3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50353437 | |
Record name | 5-(4-fluorobenzyl)-1,3,4-thiadiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50353437 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
26.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26666555 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
39181-55-0 | |
Record name | 5-[(4-Fluorophenyl)methyl]-1,3,4-thiadiazol-2-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39181-55-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(4-fluorobenzyl)-1,3,4-thiadiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50353437 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-[(4-fluorophenyl)methyl]-1,3,4-thiadiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.